Cas no 21494-66-6 (3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one)

3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one structure
21494-66-6 structure
Product Name:3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:21494-66-6
MF:C12H16N2O2S4
MW:348.527637481689
CID:1401499
PubChem ID:210685
Update Time:2025-04-20

3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3,3'-hexane-1,6-diylbis(2-thioxo-1,3-thiazolidin-4-one)
    • 3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one
    • 3,3'-(hexane-1,6-diyl)bis(2-thioxothiazolidin-4-one)
    • 3,3'-Hexamethylenedirhodanine
    • AKOS000267593
    • Hexamethylenebisrhodanine
    • BRN 1022559
    • Rhodanine, 3,3'-hexamethylenedi-
    • 4-thiazolidinone, 3,3'-(1,6-hexanediyl)bis[2-thioxo-
    • SR-01000319540
    • N,N'-Hexamethylenebisrhodanine
    • F1074-0018
    • SR-01000319540-1
    • 4-Thiazolidinone, 3,3'-(1,6-hexanediyl)bis(2-thioxo-
    • 3,3'-(1,6-Hexanediyl)bis(2-thioxo-4-thiazolidinone)
    • DTXSID40175822
    • HMS1652I16
    • 21494-66-6
    • Inchi: 1S/C12H16N2O2S4/c15-9-7-19-11(17)13(9)5-3-1-2-4-6-14-10(16)8-20-12(14)18/h1-8H2
    • InChI Key: SDPTXUTYVKLBKU-UHFFFAOYSA-N
    • SMILES: S1CC(N(C1=S)CCCCCCN1C(=S)SCC1=O)=O

Computed Properties

  • Exact Mass: 348.00968
  • Monoisotopic Mass: 348.00946245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 155Ų

Experimental Properties

  • PSA: 40.62

3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one Pricemore >>

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3-[6-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)hexyl]-2-sulfanylidene-1,3-thiazolidin-4-one Related Literature

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